Cas no 2639447-25-7 (Tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate)

• Product Name: Tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate
• CAS No: 2639447-25-7
• MF: C₁₄H₂₃N₇O₂S
• MW: 353.443120241165
• CID: 6085461
• PubChem ID: 165901195
• Update Time: 2025-08-05

Tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• 2639447-25-7
• EN300-27782212
• tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate
• Tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate

• Inchi： 1S/C14H23N7O2S/c1-6-15-10-17-11(16-7-2)21-12(18-10)19-20-13(21)24-8-9(22)23-14(3,4)5/h6-8H2,1-5H3,(H2,15,16,17,18,19)
• InChI Key： PWJIQZMTJKMHGD-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC(C)(C)C)C1=NN=C2N=C(NCC)N=C(NCC)N12

Computed Properties

• Exact Mass: 353.16339418g/mol
• Monoisotopic Mass: 353.16339418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 132Ų

Additional information on Tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate

Comprehensive Analysis of Tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate (CAS No. 2639447-25-7)

The compound Tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate (CAS No. 2639447-25-7) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique triazolo-triazine core structure, this molecule exhibits remarkable potential for applications in targeted therapies and biochemical research. The presence of ethylamino groups and a tert-butyl ester moiety further enhances its versatility, making it a subject of interest for researchers exploring novel pharmacophores.

In recent years, the demand for heterocyclic compounds like Tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate has surged, driven by their role in developing small-molecule inhibitors and kinase-targeting agents. This aligns with the growing trend in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The sulfanyl acetate group in this molecule also opens avenues for bioconjugation, a technique widely used in proteomics and antibody-drug conjugates (ADCs).

From a synthetic chemistry perspective, the triazolo[4,3-a][1,3,5]triazine scaffold is notable for its stability and ability to participate in diverse cross-coupling reactions. This makes CAS No. 2639447-25-7 a valuable intermediate for constructing complex molecular architectures. Researchers frequently search for efficient synthesis routes and scalable production methods for such compounds, reflecting the industry's focus on green chemistry and cost-effective manufacturing.

The pharmacological profile of Tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate is another area of intense investigation. Preliminary studies suggest its potential as a modulator of protein-protein interactions (PPIs), a hot topic in drug discovery due to the challenges associated with targeting these interfaces. Additionally, its ethylamino substituents may contribute to improved solubility and bioavailability, addressing common hurdles in lead optimization.

In the context of AI-driven drug design, compounds like CAS No. 2639447-25-7 are often analyzed using machine learning algorithms to predict their binding affinities and ADMET properties. This resonates with the increasing integration of computational chemistry into modern research workflows. Furthermore, the triazine moiety is frequently explored in fragment-based drug discovery (FBDD), highlighting the compound's relevance in cutting-edge methodologies.

As the scientific community continues to explore Tert-butyl 2-{[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}acetate, its applications in oncology, neurodegenerative diseases, and infectious disease research are expected to expand. The compound's structural features align with the search for multi-target therapeutics, a strategy gaining traction in addressing complex diseases. With ongoing advancements in high-throughput screening and structure-activity relationship (SAR) studies, the full potential of this molecule is yet to be unlocked.